Cas no 2229307-45-1 (methyl 2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetate
• CAS No: 2229307-45-1
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 6122987
• PubChem ID: 165638116
• Update Time: 2025-08-03

methyl 2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetate
• methyl 2-[1-(6-chloropyridin-2-yl)cyclopropyl]-2-hydroxyacetate
• 2229307-45-1
• EN300-1996215

• Inchi： 1S/C11H12ClNO3/c1-16-10(15)9(14)11(5-6-11)7-3-2-4-8(12)13-7/h2-4,9,14H,5-6H2,1H3
• InChI Key： OKXOXPPSTMBRHX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2(C(C(=O)OC)O)CC2)=N1

Computed Properties

• Exact Mass: 241.0505709g/mol
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 2-1-(6-chloropyridin-2-yl)cyclopropyl-2-hydroxyacetate

Comprehensive Overview of Methyl 2-(1-(6-Chloropyridin-2-yl)cyclopropyl)-2-hydroxyacetate (CAS No. 2229307-45-1)

The compound methyl 2-(1-(6-chloropyridin-2-yl)cyclopropyl)-2-hydroxyacetate (CAS No. 2229307-45-1) is a specialized organic molecule with significant potential in agrochemical and pharmaceutical research. Its unique structure, featuring a cyclopropyl ring and a hydroxyacetate moiety, makes it a versatile intermediate for synthesizing advanced bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel pesticides and herbicides, aligning with the growing demand for sustainable agricultural solutions.

One of the key features of methyl 2-(1-(6-chloropyridin-2-yl)cyclopropyl)-2-hydroxyacetate is its chloropyridine backbone, which is known for its efficacy in pest control. This structural motif is shared with several commercially successful agrochemicals, driving interest in its derivatives. The compound's hydroxyacetate group further enhances its reactivity, enabling modifications that can improve environmental compatibility—a critical factor in modern green chemistry initiatives. As regulatory pressures increase, compounds like this are gaining attention for their potential to replace older, less eco-friendly alternatives.

In pharmaceutical applications, CAS No. 2229307-45-1 is being explored as a building block for small-molecule drugs. Its cyclopropyl group is particularly valuable in drug design, as it can influence the conformational stability of bioactive molecules. Recent studies highlight its utility in targeting enzymes and receptors involved in metabolic disorders, a hot topic in precision medicine. This aligns with the broader trend of personalized healthcare, where tailored therapies are becoming the norm.

Synthetic accessibility is another advantage of methyl 2-(1-(6-chloropyridin-2-yl)cyclopropyl)-2-hydroxyacetate. Efficient routes for its production have been developed, making it a cost-effective option for large-scale applications. Researchers are also investigating its use in catalysis and material science, where its unique properties could lead to breakthroughs in biodegradable polymers or energy storage systems. These interdisciplinary applications underscore its relevance in addressing global challenges like climate change and resource scarcity.

From a commercial perspective, the demand for CAS No. 2229307-45-1 is expected to rise, driven by its dual utility in agrochemicals and pharmaceuticals. Suppliers and manufacturers are scaling up production to meet this demand, while also ensuring compliance with stringent safety and quality standards. Analytical methods, such as HPLC and NMR, are routinely employed to verify its purity and stability, ensuring consistent performance in end-use applications.

In summary, methyl 2-(1-(6-chloropyridin-2-yl)cyclopropyl)-2-hydroxyacetate represents a compelling case study in modern chemical innovation. Its multifaceted applications, from crop protection to drug discovery, highlight its importance in advancing science and technology. As research continues, this compound is poised to play a pivotal role in shaping sustainable and health-focused solutions for the future.